Cas no 81910-79-4 (Phenol, 2-(chloromethyl)-6-[(2-hydroxy-5-nitrophenyl)methyl]-4-methyl-)

• Product Name: Phenol, 2-(chloromethyl)-6-[(2-hydroxy-5-nitrophenyl)methyl]-4-methyl-
• CAS No: 81910-79-4
• MF: C₁₅H₁₄ClNO₄
• MW: 307.728963375092
• CID: 702558
• PubChem ID: 71420749
• Update Time: 2025-04-19

Phenol, 2-(chloromethyl)-6-[(2-hydroxy-5-nitrophenyl)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(chloromethyl)-6-[(2-hydroxy-5-nitrophenyl)methyl]-4-methyl-
• 2-(chloromethyl)-6-[(2-hydroxy-5-nitrophenyl)methyl]-4-methylphenol
• DTXSID40839932
• 81910-79-4

• Inchi： 1S/C15H14ClNO4/c1-9-4-11(15(19)12(5-9)8-16)6-10-7-13(17(20)21)2-3-14(10)18/h2-5,7,18-19H,6,8H2,1H3
• InChI Key： APRZANQNWSLCDJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=CC(=C1O)CC1C=C(C=CC=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.0611356g/mol
• Monoisotopic Mass: 307.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.3Ų